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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy Nevirapine-d3
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2-Hydroxy Nevirapine-d3. The following procedural guidance is designed to ensure the safety

of laboratory personnel and the proper management of this chemical compound.
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Property Value Source

Chemical Name

5-Cyclopropyl-7-hydroxy-9-

(methyl-d3)-5,10-dihydro-

4,5,6,10-tetraaza-

dibenzo[a,d]cycloheptan-11-

one

[1]

Molecular Formula C₁₅H₁₁D₃N₄O₂ [1]

Molecular Weight 285.32 g/mol [1][2]

CAS Number 1329834-05-0 [2]

Unlabelled CAS 254889-31-1 [1][2]

Appearance Solid [3]

Parent Compound Nevirapine [4]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-Hydroxy Nevirapine-d3 is not readily

available, the parent compound, Nevirapine, is classified as harmful if swallowed, causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[3][5] As a metabolite of a

potent antiretroviral drug, 2-Hydroxy Nevirapine-d3 should be handled as a potentially

cytotoxic substance.[6] Strict adherence to safety protocols is mandatory.
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PPE Category Item Specifications

Hand Protection Gloves

Two pairs of powder-free nitrile

gloves complying with ASTM

D6978-05 are recommended.

[7][8] Vinyl gloves are not

suitable.[7]

Body Protection Gown/Lab Coat

Disposable, fluid-resistant

gown that covers the arms and

body.[9]

Eye Protection Safety Glasses/Goggles

Wear safety glasses with side

shields or chemical splash

goggles.[3][6]

Face Protection Face Shield

A full face shield should be

worn in addition to safety

glasses when there is a risk of

splashing.[7]

Respiratory Protection Respirator

For handling powders outside

of a containment system, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[10]

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls

Designated Area: All work with 2-Hydroxy Nevirapine-d3 must be conducted in a

designated area, such as a chemical fume hood or a biological safety cabinet, to minimize

exposure.[11]

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (e.g.,

spatulas, weighing paper), and waste containers are within reach inside the containment

area.
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Don PPE: Put on all required PPE in the correct order (gown, then mask/respirator, then

eye/face protection, and finally two pairs of gloves).

Weighing and Aliquoting
Tare Equipment: Place a tared weigh boat or paper on the analytical balance.

Dispense Compound: Carefully dispense the solid 2-Hydroxy Nevirapine-d3 onto the weigh

boat. Avoid creating dust. Use a light touch and slow movements.

Close Container: Immediately and securely close the primary container of the compound.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed

compound within the fume hood. Ensure the vessel is capped before removing it from the

containment area.

Post-Handling
Decontamination: Wipe down all surfaces and equipment in the work area with an

appropriate deactivating agent or 70% ethanol.

Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination. The outer pair of gloves should be removed first.

Hand Washing: Wash hands thoroughly with soap and water after all work is complete.[3]

Disposal Plan
All waste generated from handling 2-Hydroxy Nevirapine-d3 is considered cytotoxic waste

and must be disposed of accordingly.[6]
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., gloves,

gowns, weigh boats, pipette tips) must be

placed in a designated, clearly labeled, and

sealed cytotoxic waste container.[9]

Liquid Waste

Contaminated liquid waste should be collected

in a sealed, shatterproof container that is clearly

labeled as "Cytotoxic Waste."

Sharps

Contaminated sharps (e.g., needles, razor

blades) must be disposed of in a designated

sharps container for cytotoxic waste.

Emergency Procedures
Spills

Evacuate and Secure: Immediately alert others in the area and restrict access.

Don PPE: Put on appropriate PPE, including a respirator.

Contain Spill: Use a chemical spill kit to absorb the material. For powders, gently cover with

damp absorbent material to avoid raising dust.

Clean Up: Carefully collect all contaminated materials and place them in a cytotoxic waste

container.

Decontaminate: Clean the spill area with an appropriate deactivating solution, followed by a

thorough wash with soap and water.

Personal Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[3][10]

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

holding the eyelids open.[3][10] Seek immediate medical attention.
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Inhalation: Move to fresh air immediately.[3][10] If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

Workflow Diagram

Handling and Disposal Workflow for 2-Hydroxy Nevirapine-d3
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Hydroxy Nevirapine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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